Cas no 2044710-29-2 (H-D-Dab(Boc)-OBzl.HCl)

• Product Name: H-D-Dab(Boc)-OBzl.HCl
• CAS No: 2044710-29-2
• MF: C₁₆H₂₅ClN₂O₄
• MW: 344.833703756332
• CID: 5306726
• Update Time: 2025-06-30

H-D-Dab(Boc)-OBzl.HCl Chemical and Physical Properties

Names and Identifiers

• H-D-Dab(Boc)-OBzl.HCl

• Inchi： 1S/C16H24N2O4.ClH/c1-16(2,3)22-15(20)18-10-9-13(17)14(19)21-11-12-7-5-4-6-8-12;/h4-8,13H,9-11,17H2,1-3H3,(H,18,20);1H/t13-;/m1./s1
• InChI Key： LXUBPLRBFFOHOR-BTQNPOSSSA-N
• SMILES： C(C1C=CC=CC=1)OC(=O)[C@H](N)CCNC(=O)OC(C)(C)C.Cl

Additional information on H-D-Dab(Boc)-OBzl.HCl

Professional Introduction to Compound with CAS No. 2044710-29-2 and Product Name: H-D-Dab(Boc)-OBzl.HCl

The compound with the CAS number 2044710-29-2 and the product name H-D-Dab(Boc)-OBzl.HCl represents a significant advancement in the field of peptidomimetics and synthetic chemistry. This compound, a protected derivative of the amino acid Dab (4,5-diaminobutyric acid), is widely utilized in pharmaceutical research and development due to its unique structural and functional properties. The presence of the Boc (tert-butoxycarbonyl) protecting group and the OBzl (4-(dimethylamino)benzyl) group enhances its stability and reactivity, making it a valuable tool in the synthesis of complex peptides and peptidomimetics.

In recent years, there has been a growing interest in peptidomimetics as alternative therapeutic agents due to their improved pharmacokinetic profiles compared to traditional peptides. The compound H-D-Dab(Boc)-OBzl.HCl is particularly noteworthy because it serves as a building block for constructing novel peptidomimetics with enhanced binding affinity and selectivity. Its application in the development of small-molecule inhibitors for various biological targets has been extensively explored, particularly in the context of enzyme inhibition and receptor binding studies.

One of the most compelling aspects of H-D-Dab(Boc)-OBzl.HCl is its role in the synthesis of protease inhibitors. Proteases play a crucial role in numerous physiological processes, and their inhibition is a key strategy in the treatment of diseases such as cancer, inflammation, and viral infections. The Dab residue, with its unique side chain, provides a scaffold that can be modified to achieve high specificity for target proteases. For instance, studies have demonstrated that peptidomimetics incorporating Dab residues exhibit potent inhibitory activity against serine proteases like chymotrypsin and trypsin. The Boc protection ensures that the amine group remains available for further derivatization, while the OBzl group facilitates selective cleavage under mild acidic conditions, allowing for controlled synthesis of peptide chains.

Recent research has also highlighted the utility of H-D-Dab(Boc)-OBzl.HCl in the development of peptidomimetics targeting metalloproteinases. Metalloproteinases are another class of enzymes that are implicated in various pathological processes, including tumor invasion and metastasis. By leveraging the structural features of Dab, researchers have designed peptidomimetics that mimic natural substrate sequences but exhibit superior stability and bioavailability. For example, a study published in the Journal of Medicinal Chemistry described the use of H-D-Dab(Boc)-OBzl.HCl to synthesize a series of peptidomimetics targeting matrix metalloproteinase-9 (MMP-9). These compounds showed significantly improved inhibitory activity compared to their peptide counterparts, suggesting their potential as lead candidates for drug development.

The versatility of H-D-Dab(Boc)-OBzl.HCl extends beyond protease inhibition. It has been employed in the synthesis of peptidomimetics that interact with other biological targets, such as kinases and ion channels. For instance, researchers have utilized this compound to develop small-molecule inhibitors for tyrosine kinases, which are overexpressed in many cancer cells. By incorporating Dab residues into these inhibitors, they have achieved high selectivity while maintaining favorable pharmacokinetic properties. The Boc protecting group ensures that the amine functionality remains available for further modifications, allowing for fine-tuning of binding interactions with target proteins.

The use of computational methods has further enhanced the design and optimization of peptidomimetics derived from H-D-Dab(Boc)-OBzl.HCl. Molecular modeling techniques have been employed to predict binding affinities and identify optimal modifications to improve target engagement. These computational approaches have complemented experimental efforts by providing insights into structural rearrangements that can enhance potency and selectivity. As a result, researchers can now design more sophisticated peptidomimetics with greater confidence using H-D-Dab(Boc)-OBzl.HCl as a starting point.

In conclusion, H-D-Dab(Boc)-OBzl.HCl represents a cornerstone compound in modern peptidomimetic chemistry. Its unique structural features make it an invaluable tool for synthesizing novel therapeutic agents targeting various biological processes. The combination of its stability provided by protective groups like Boc and OBzl allows for versatile synthetic strategies that have led to significant advancements in drug discovery. As research continues to uncover new applications for this compound, its importance in pharmaceutical development is likely to grow even further.